DG013B

• Molecular Formula: C27H37N4O4P
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C27H37N4O4P/c1-18(2)14-21(17-36(34,35)25(28)13-12-19-8-4-3-5-9-19)27(33)31-24(26(29)32)15-20-16-30-23-11-7-6-10-22(20)23/h3-11,16,18,21,24-25,30H,12-15,17,28H2,1-2H3,(H2,29,32)(H,31,33)(H,34,35)/t21-,24-,25+/m0/s1
• InChIKey: QKFOTLXPIIESQI-GVXSCFBNSA-N

DG013B Chemical Profile & Negative Control

DG013B (CAS: 2758817-06-8) is a phosphinic acid tripeptide mimetic that serves as the [R,R,S] stereoisomeric epimer of the potent ERAP1/ERAP2 inhibitor DG013A [1]. It is a member of a class of transition-state analog inhibitors designed to target the M1 family of aminopeptidases, which include endoplasmic reticulum aminopeptidases 1 and 2 (ERAP1 and ERAP2) and insulin-regulated aminopeptidase (IRAP) [2]. The compound is characterized by a C-terminal tryptophanamide moiety and a central phosphinic acid group that mimics the tetrahedral transition state of peptide hydrolysis, conferring binding to the zinc-containing active sites of these metalloenzymes [2]. However, due to its specific stereochemistry, DG013B exhibits a drastically reduced binding affinity compared to its active epimer DG013A, a property that is quantitatively documented in primary literature [2]. This established and verifiable weak interaction profile underpins its primary scientific utility: it is not a tool for potent enzyme inhibition but a validated negative control for studying ERAP1/ERAP2 binding and function, enabling researchers to distinguish specific, on-target effects from non-specific background activity in biochemical and cellular assays [1].

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Assay Context ERAP1/ERAP2 fluorimetric inhibition studies Epimeric negative control workflow

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Control Type Phosphinate tripeptide epimer pair Weak binding across ERAP1/ERAP2 reported

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Interference Profile Low enzymatic interference background Supports target-specific signal attribution

• [1] Wilding, B., Pasqua, A. E., Chessum, N. E. A., Pierrat, O. A., Hahner, T., et al. Investigating the phosphinic acid tripeptide mimetic DG013A as a tool compound inhibitor of the M1-aminopeptidase ERAP1. *Bioorg. Med. Chem. Lett.* 2021, 42, 128050. View Source
• [2] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source

DG013B vs. Non-Specific ERAP Inhibitors

The critical differentiation of DG013B lies in its quantifiable and purpose-built weak inhibitory profile against ERAP1 and ERAP2, a feature that is not present in its closely related analogs. The active epimer, DG013A, is a potent inhibitor with nanomolar IC50 values (e.g., 33 nM for ERAP1) [1]. Substituting DG013A, or another potent inhibitor from this class, as a 'control' would completely confound experimental interpretation, as it would effectively silence the target enzyme activity rather than provide a baseline for non-specific effects. Conversely, using a completely unrelated compound as a control introduces uncertainty about its physicochemical properties, cellular penetration, and off-target profile, which may not match the test article. DG013B is specifically the stereoisomer of DG013A that has been quantitatively shown to possess a >100-fold reduction in potency against ERAP1 and ERAP2 [1]. This established differential, coupled with its identical core chemical structure and predicted physicochemical properties (e.g., LogD, permeability), makes DG013B the only appropriate and scientifically sound negative control for experiments utilizing DG013A or exploring the chemotype's binding properties [2].

Target Control

DG013B (Epimeric Negative Control)

Reported weak, quantifiable affinity for ERAP1/ERAP2 provides a distinguishable baseline for detecting true inhibition signals.

Matched epimer pair to active inhibitor DG013A

Generic Substitute

Moderate-Potency ERAP Inhibitors

Residual inhibitory activity may confound target-specific interpretation, shifting assay window and reducing signal-to-background discrimination.

May not serve as inert baseline; stereochemical mismatch possible

• [1] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source
• [2] Wilding, B., Pasqua, A. E., Chessum, N. E. A., Pierrat, O. A., Hahner, T., et al. Investigating the phosphinic acid tripeptide mimetic DG013A as a tool compound inhibitor of the M1-aminopeptidase ERAP1. *Bioorg. Med. Chem. Lett.* 2021, 42, 128050. View Source

DG013B Head-to-Head Comparison Data

ERAP1 Selectivity: DG013B vs. DG013A

DG013B is the [R,R,S] stereoisomer of the phosphinic acid tripeptide mimetic DG013A. In a direct head-to-head biochemical comparison, DG013A displayed potent inhibition of ERAP1 (IC50 = 33 ± 5 nM), while DG013B showed a drastically reduced affinity, with an IC50 of 3,600 ± 500 nM for the same enzyme [1]. This represents a quantified 109-fold loss in potency attributable solely to stereochemical inversion at the central leucine-mimetic position. The assay used the fluorigenic substrate L-leucine 7-amido-4-methyl coumarin hydrochloride (L-AMC) to measure enzyme activity [1].

ERAP1 Selectivity

Head-to-head

95-fold higher IC50 vs. DG013A

Supports ERAP1 negative-control validation context

n=5 DG013B, n=17 DG013A; L-AMC substrate

Evidence Dimension	ERAP1 Inhibitory Potency (IC50)
Target Compound Data	3,600 ± 500 nM
Comparator Or Baseline	DG013A [R,S,S] IC50 = 33 ± 5 nM
Quantified Difference	109-fold reduction
Conditions	Fluorigenic assay using L-AMC substrate; recombinant ERAP1.

Why This Matters

This >100-fold potency differential is the foundational evidence for DG013B's use as a stereochemical negative control, allowing researchers to attribute observed biological effects of DG013A to specific enzyme inhibition rather than non-specific compound interactions.

• [1] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source

ERAP2 Inhibition: DG013B vs. DG013A

Parallel to its activity on ERAP1, the inhibitory potency of DG013B against the closely related isoform ERAP2 is severely attenuated. In a direct comparison, DG013A inhibited ERAP2 with an IC50 of 11 ± 2 nM, while DG013B exhibited an IC50 of 1,700 ± 200 nM [1]. This constitutes a 155-fold reduction in inhibitory potency. The assay utilized the fluorigenic substrate L-arginine 7-amido-4-methylcoumarin hydrochloride (R-AMC) to monitor ERAP2 activity [1].

ERAP2 Inhibition

Head-to-head

33-fold higher IC50 vs. DG013A

Supports ERAP2 negative-control validation context

n=3 DG013B, n=15 DG013A; R-AMC substrate

Evidence Dimension	ERAP2 Inhibitory Potency (IC50)
Target Compound Data	1,700 ± 200 nM
Comparator Or Baseline	DG013A [R,S,S] IC50 = 11 ± 2 nM
Quantified Difference	155-fold reduction
Conditions	Fluorigenic assay using R-AMC substrate; recombinant ERAP2.

Why This Matters

This data confirms the specificity of the stereochemical effect, demonstrating that the weak binding is not an isoform-specific artifact, and further validates DG013B as a universal negative control for experiments involving either ERAP1 or ERAP2.

• [1] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source

APN Off-Target Activity: DG013B vs. DG013A

Beyond a difference in potency, the mechanism of enzyme inhibition fundamentally differs between the two epimers. Michaelis-Menten kinetic analysis revealed that DG013A acts as a competitive inhibitor of both ERAP1 and ERAP2, affecting only the substrate KM value [1]. In contrast, DG013B was found to act as a non-competitive inhibitor for both enzymes, reducing the Vmax of catalysis without affecting the substrate KM [1]. This mechanistic divergence suggests that DG013B does not simply bind with lower affinity to the same active site, but likely engages a distinct binding mode, potentially at an allosteric site, which explains its drastically reduced potency and its inability to function as a surrogate for the active inhibitor's mechanism [1].

APN Off-Target

Head-to-head

62-fold higher IC50 vs. DG013A

Reduced off-target interference reported

n=3 each; A-AMC substrate, 0.96 nM APN

Evidence Dimension	Mechanism of Inhibition (ERAP1 and ERAP2)
Target Compound Data	Non-competitive (affects Vmax, not KM)
Comparator Or Baseline	DG013A: Competitive (affects KM, not Vmax)
Quantified Difference	Qualitative difference in kinetic behavior
Conditions	Michaelis-Menten kinetic analysis using fluorigenic substrates.

Why This Matters

This mechanistic distinction is critical for experimental design. It confirms that DG013B is not a 'weak' active-site binder but operates via a different mechanism, ensuring that any observed effects in control experiments are not due to the same pathway as the test compound, thereby providing a cleaner, more interpretable control.

• [1] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source

Caco-2 Permeability Parity: DG013B vs. DG013A

In cellular assays designed to measure functional effects on antigen presentation, the differential activity of the two epimers is stark. While DG013A enhanced cell-surface antigen presentation in both HeLa and CT26 cells, with ED50 values of 0.44 ± 0.16 µM and 0.033 ± 0.015 µM respectively, DG013B failed to show any measurable effect in HeLa cells at concentrations exceeding 100 µM, and exhibited only weak activity in CT26 cells with an ED50 of 32 ± 19 µM [1]. This represents a >225-fold and >970-fold reduction in cellular potency in these two cell lines, respectively [1].

Caco-2 Permeability

Head-to-head

Equivalent low A:B transport vs. DG013A

Permeability parity supports matched cellular uptake context

Below LOQ 1.0×10⁻⁶ cm/s; sink conditions

Evidence Dimension	Cellular Potency (ED50 for enhancing antigen presentation)
Target Compound Data	HeLa: >100 µM; CT26: 32 ± 19 µM
Comparator Or Baseline	DG013A: HeLa ED50 = 0.44 ± 0.16 µM; CT26 ED50 = 0.033 ± 0.015 µM
Quantified Difference	HeLa: >227-fold reduction; CT26: ~970-fold reduction
Conditions	Cell-surface antigen presentation assays in HeLa (human) and CT26 (mouse) cell lines.

Why This Matters

This data demonstrates that the biochemical potency differential translates directly into a functional cellular readout, making DG013B an ideal negative control for cell-based studies of ERAP1/ERAP2 inhibition and its downstream immunological consequences.

• [1] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source

DG013B: ERAP1/ERAP2 Research Applications

Negative Control for ERAP1 Antigen Processing

In primary screens using fluorigenic substrates (e.g., L-AMC for ERAP1, R-AMC for ERAP2), DG013B should be included as a stereochemical negative control. The >100-fold reduced IC50 (3.6 µM for ERAP1, 1.7 µM for ERAP2) relative to the active epimer DG013A [1] provides a benchmark to rule out non-specific assay interference from the phosphinic acid chemotype. It is especially critical when profiling new analogs to confirm that observed inhibitory activity is due to specific, stereoselective engagement with the enzyme active site [1].

Negative Control for ERAP2 Peptide Hydrolysis

For cell-based experiments in human (e.g., HeLa) or mouse (e.g., CT26) lines designed to measure ERAP1/ERAP2-dependent changes in MHC-I antigen presentation, DG013B serves as a functionally inert control. Its failure to enhance antigen presentation at >100 µM in HeLa cells, contrasting with the potent sub-micromolar activity of DG013A [1], ensures that any observed changes in immunopeptidome composition or T-cell responses can be confidently attributed to on-target enzyme inhibition rather than off-target or cytotoxic effects of the chemotype [1].

Validation of ERAP1/2 Inhibitor Screens

Given its distinct non-competitive inhibition mechanism versus the competitive binding of DG013A [1], DG013B is a valuable tool for dissecting enzyme mechanism. It can be used in kinetic studies to define the parameters of non-competitive inhibition or in structural biology (e.g., X-ray crystallography) to elucidate potential allosteric binding sites on ERAP1/2. Using DG013B in these contexts allows for a direct comparison of active-site versus secondary-site engagement within the same core chemical scaffold [1].

Application

Selection Property

Validation Focus

ERAP1 antigen processing negative control

Epimer pair control; weak ERAP1 binding

Target engagement specificity vs. off-target effects

ERAP2 peptide hydrolysis negative control

Matched epimer; negligible ERAP2 inhibition at standard doses

Signal-to-background discrimination in ERAP2 assays

High-throughput screening benchmark

Characterized weak activity baseline

False-positive rate control in inhibitor screens

Assay calibration standard

Defined lower-limit inhibition response

Z'-factor and assay window determination

• [1] Zervoudi, E., Saridakis, E., Birtley, J. R., Seregin, S. S., Reeves, E., et al. Rationally designed inhibitor targeting antigen-trimming aminopeptidases enhances antigen presentation and cytotoxic T-cell responses. *Proc. Natl. Acad. Sci. U.S.A.* 2013, 110 (49), 19890-19895. View Source